Cas no 96803-06-4 (2-(Benzo[b]thiophen-5-yl)-1,3-dioxolane)

• Product Name: 2-(Benzo[b]thiophen-5-yl)-1,3-dioxolane
• CAS No: 96803-06-4
• MF: C₁₁H₁₀O₂S
• MW: 206.260901927948
• CID: 844700
• PubChem ID: 13922909
• Update Time: 2025-07-22

2-(Benzo[b]thiophen-5-yl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(Benzo[b]thiophen-5-yl)-1,3-dioxolane
• 2-(1-Benzothiophen-5-yl)-1,3-dioxolane
• 5-(1,3-dioxolan-2-yl)Benzo[b]thiophene
• Benzo[b]thiophene, 5-(1,3-dioxolan-2-yl)-
• SCHEMBL2970224
• FT-0743617
• A915354
• DTXSID50552524
• CZFQLAGBLPKGSX-UHFFFAOYSA-N
• 96803-06-4
• DA-19869

• Inchi： 1S/C11H10O2S/c1-2-10-8(3-6-14-10)7-9(1)11-12-4-5-13-11/h1-3,6-7,11H,4-5H2
• InChI Key： CZFQLAGBLPKGSX-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=CC(=C2)C1OCCO1

Computed Properties

• Exact Mass: 206.04015073g/mol
• Monoisotopic Mass: 206.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.7Ų

2-(Benzo[b]thiophen-5-yl)-1,3-dioxolane Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 2-(Benzo[b]thiophen-5-yl)-1,3-dioxolane

Introduction to 2-(Benzo[b]thiophen-5-yl)-1,3-dioxolane (CAS No. 96803-06-4)

2-(Benzo[b]thiophen-5-yl)-1,3-dioxolane, with the chemical formula C₁₃H₈O₃, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of dioxolane derivatives, which are known for their versatile applications in drug development. The presence of a benzo[b]thiophene moiety in its structure imparts distinct electronic and steric characteristics, making it a valuable scaffold for designing novel therapeutic agents.

The CAS number 96803-06-4 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research. The synthesis of 2-(Benzo[b]thiophen-5-yl)-1,3-dioxolane involves multi-step organic reactions, typically starting from readily available precursors such as benzo[b]thiophene and diethyl oxalate. The precise control of reaction conditions is crucial to achieve high yields and purity, which are essential for subsequent applications in medicinal chemistry.

In recent years, there has been a surge in research focused on developing new derivatives of dioxolane-based compounds due to their reported pharmacological properties. Studies have suggested that these derivatives exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The benzo[b]thiophene ring is particularly noteworthy for its ability to interact with biological targets, such as enzymes and receptors, thereby modulating cellular processes.

The structural motif of 2-(Benzo[b]thiophen-5-yl)-1,3-dioxolane allows for modifications at various positions, enabling the exploration of structure-activity relationships (SAR). Researchers have employed computational methods and experimental techniques to optimize the scaffold for enhanced potency and selectivity. For instance, computational studies have predicted that substituents at the 5-position of the benzo[b]thiophene ring can significantly influence the binding affinity to biological targets.

One of the most compelling aspects of 2-(Benzo[b]thiophen-5-yl)-1,3-dioxolane is its potential as a lead compound for drug discovery. Several groups have reported the synthesis of analogs with improved pharmacokinetic profiles and reduced toxicity. These efforts align with the broader goal of developing next-generation therapeutics that combine efficacy with safety. The compound's ability to undergo further functionalization makes it an attractive candidate for medicinal chemists seeking innovative solutions to complex biological challenges.

The role of dioxolane derivatives in medicinal chemistry extends beyond their direct therapeutic applications. They often serve as key intermediates in the synthesis of more complex molecules, providing a versatile platform for drug development. The unique reactivity of the dioxolane ring allows for diverse chemical transformations, which can be harnessed to create structurally diverse libraries of compounds for high-throughput screening.

In conclusion, 2-(Benzo[b]thiophen-5-yl)-1,3-dioxolane (CAS No. 96803-06-4) represents a promising area of research in pharmaceutical chemistry. Its distinctive structure and reported biological activities make it a valuable candidate for further investigation. As research continues to uncover new insights into its pharmacological properties, this compound is poised to contribute significantly to the development of novel therapeutic agents that address unmet medical needs.